Cas no 72436-45-4 (Diethyl(4-formylphenyl)phosphonate)

• Product Name: Diethyl(4-formylphenyl)phosphonate
• CAS No: 72436-45-4
• MF: C₁₁H₁₅O₄P
• MW: 242.208164453506
• MDL: MFCD00272196
• CID: 569152
• PubChem ID: 2773714
• Update Time: 2025-06-08

Diethyl(4-formylphenyl)phosphonate Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid,P-(4-formylphenyl)-, diethyl ester
• 4-diethoxyphosphorylbenzaldehyde
• Diethyl (4-formylphenyl)phosphonate
• (4-formylphenyl)phosphonic acid diethyl ester
• 4-(diethoxyphosphoryl)benzaldehyde
• 4-(Diethyoxyphosphoryl)benzaldehyde
• 4-(phosphonate diethyl ester)benzaldehyde
• diethyl 4-formylbenzphosphonate
• diethyl 4-formylphenylphosphonate
• Diethyl 4-formyl-2-methoxyphenylphosphonate
• Diethyl 4-formyl-benzenephosphonate
• J-520298
• SCHEMBL10168109
• GS-5491
• H10269
• 72436-45-4
• KQJAWWYLJCTQNG-UHFFFAOYSA-N
• Phosphonic acid, (4-formylphenyl)-, diethyl ester
• CS-0212441
• AKOS017343424
• MFCD00272196
• DIETHYL(4-FORMYLPHENYL)PHOSPHONATE
• DTXSID70378662
• DB-370011
• BBL102532
• STL556335
• Diethyl(4-formylphenyl)phosphonate

• MDL： MFCD00272196
• Inchi： 1S/C11H15O4P/c1-3-14-16(13,15-4-2)11-7-5-10(9-12)6-8-11/h5-9H,3-4H2,1-2H3
• InChI Key： KQJAWWYLJCTQNG-UHFFFAOYSA-N
• SMILES： P(C1C=CC(C=O)=CC=1)(=O)(OCC)OCC

Computed Properties

• Exact Mass: 242.07100
• Monoisotopic Mass: 242.07079595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 62.41000
• LogP: 2.39050

Diethyl(4-formylphenyl)phosphonate Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on Diethyl(4-formylphenyl)phosphonate

Diethyl(4-formylphenyl)phosphonate (CAS No. 72436-45-4): A Versatile Intermediate in Modern Chemical Synthesis

Diethyl(4-formylphenyl)phosphonate, with the chemical identifier CAS No. 72436-45-4, is a significant compound in the realm of organic synthesis and pharmaceutical development. This organophosphorus derivative has garnered attention due to its unique structural properties and its role as a key intermediate in the synthesis of various biologically active molecules. The compound's bifunctional nature, featuring both a formyl group and a phosphonate moiety, makes it a valuable tool for chemists seeking to construct complex molecular architectures.

The< strong>formyl group attached to the phenyl ring provides a reactive site for condensation reactions, such as the formation of Schiff bases or the introduction of aldehyde functionalities into larger molecules. Meanwhile, the< strong>phosphonate group offers stability and reactivity that can be exploited in nucleophilic substitution reactions, allowing for further functionalization. This dual reactivity makes< strong>Diethyl(4-formylphenyl)phosphonate an indispensable building block in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. Many of these efforts involve the use of phosphorus-containing compounds due to their ability to modulate biological pathways effectively. For instance, phosphonates have been explored as antiviral and antibacterial agents, leveraging their ability to interfere with essential metabolic processes in pathogens. The< strong>CAS No. 72436-45-4 compound serves as a precursor in the synthesis of such derivatives, enabling researchers to design molecules with tailored biological activities.

The pharmaceutical industry has also shown interest in< strong>Diethyl(4-formylphenyl)phosphonate for its potential in drug discovery. Its structural motif is found in several known drugs, where the phosphonate group contributes to binding affinity and pharmacokinetic properties. Researchers are investigating its utility in developing kinase inhibitors, which are crucial for treating cancers and inflammatory diseases. The< strong>formyl group can be further modified to introduce additional pharmacophores, enhancing the drug's target specificity and potency.

Beyond pharmaceutical applications, this compound finds utility in materials science and catalysis. The< strong>phosphonate group can act as a ligand in coordination chemistry, facilitating the design of catalysts for organic transformations. Additionally, its ability to chelate metal ions makes it useful in stabilizing metal complexes used in industrial processes. Recent studies have demonstrated its role in polymer chemistry, where it is employed to modify polymer surfaces for enhanced biocompatibility or wettability.

The synthesis of< strong>Diethyl(4-formylphenyl)phosphonate typically involves the reaction of 4-formylbenzaldehyde with diethyl phosphite under controlled conditions. This reaction proceeds via nucleophilic addition followed by elimination, yielding the desired product with high selectivity. Advances in synthetic methodologies have improved the efficiency of this process, allowing for scalable production suitable for industrial applications. Techniques such as catalytic hydrogenation and protecting group strategies have been optimized to enhance yield and purity.

In conclusion, Diethyl(4-formylphenyl)phosphonate (CAS No. 72436-45-4) is a multifaceted compound with broad applications across multiple scientific disciplines. Its unique structural features make it an invaluable intermediate for synthesizing biologically active molecules, catalysts, and advanced materials. As research continues to uncover new uses for this compound, its importance in modern chemical synthesis is likely to grow even further.